2,3-dimethoxy-N-(2-methyl-3-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzamide

• IUPAC Name: 2,3-dimethoxy-N-[2-methyl-3-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]benzamide
• InChI: InChI=1S/C22H19N3O3S/c1-13-14(21-25-17-10-6-12-23-22(17)29-21)7-4-9-16(13)24-20(26)15-8-5-11-18(27-2)19(15)28-3/h4-12H,1-3H3,(H,24,26)
• InChI Key: GHKNIVCJUNMODW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1NC(=O)C2=C(C(=CC=C2)OC)OC)C3=NC4=C(S3)N=CC=C4
• Molecular Formula: C22H19N3O3S
• Molecular Weight: 405.5 g/mol
• CAS No.: 863593-33-3

Description

The compound “2,3-dimethoxy-N-(2-methyl-3-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzamide” is a complex organic molecule that contains several functional groups. It has a benzamide group, which is a common motif in pharmaceutical drugs. The compound also contains a thiazole ring, which is a type of heterocyclic compound that has been associated with various biological activities.

Molecular Structure Analysis

The compound contains a benzamide group, a thiazole ring, and a pyridine ring. These groups are likely to contribute to the compound’s reactivity and potential biological activity.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the benzamide, thiazole, and pyridine groups. For example, the benzamide group could potentially undergo hydrolysis, and the thiazole ring might participate in electrophilic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the benzamide group could increase its solubility in polar solvents.

Scientific Research Applications

Anti-inflammatory and Analgesic Agents

Research into novel heterocyclic compounds derived from visnagenone and khellinone has shown significant anti-inflammatory and analgesic activities. Compounds exhibiting COX-2 selectivity have been identified, suggesting potential applications in developing therapies for inflammation-related disorders (Abu‐Hashem et al., 2020).

Anticancer Evaluation

A series of benzamide derivatives synthesized for anticancer evaluation demonstrated moderate to excellent activity against several cancer cell lines, including breast, lung, colon, and ovarian cancers. Some derivatives showed higher activity than the reference drug, etoposide, highlighting their potential as anticancer agents (Ravinaik et al., 2021).

Antimicrobial Activities

Synthesis and evaluation of pyrazolopyridines and related heterocyclic compounds have revealed promising antimicrobial properties against various bacteria and fungi. This research underscores the potential of such compounds in addressing antibiotic resistance and developing new antimicrobial therapies (El‐Borai et al., 2013).

Synthesis of Heterocyclic Compounds

Innovative synthetic methods have been developed for creating diverse heterocyclic structures, including thiazolopyrimidines and thiazolo[3,2-a]pyrimidines. These studies contribute to the expansion of available heterocyclic compounds for various scientific and therapeutic applications (Haiza et al., 2000).

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Benzamides and thiazoles have been associated with a wide range of biological activities, including antimicrobial, antifungal, anti-inflammatory, and antitumor activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. As with any compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could involve further investigation into the biological activity of this compound, as well as exploration of potential applications in pharmaceuticals or other areas.